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Compound of Interest

Compound Name: Pashanone

CAS No.: 42438-78-8

Cat. No.: B191027

Get Quote

For researchers and professionals in the fields of science and drug development, the

responsible management of chemical waste is a cornerstone of laboratory safety and

environmental stewardship. This guide provides a detailed, step-by-step procedure for the

proper disposal of Pashanone, a chalcone with noted biological activities.[1] In the absence of

a specific Safety Data Sheet (SDS) for Pashanone, this document outlines a cautious

approach based on its chemical properties and general best practices for handling hazardous

laboratory chemicals.

Chemical and Safety Data
Pashanone (CAS No. 42438-78-8) is a yellow crystalline solid soluble in solvents such as

chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.[1] While specific hazard

information is not readily available, its reported cytotoxic and moderate antifungal activity

suggests that it should be handled with care to avoid potential biological effects.[1]
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Identifier Value Source

CAS Number 42438-78-8 [1][2][3]

Molecular Formula C17H16O5 [2][3]

Molecular Weight 300.31 g/mol [3]

Appearance Yellow crystalline solid [1]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[1]

Biological Activity
Moderate antifungal and

cytotoxic activity
[1]

Personal Protective Equipment (PPE)
Given the lack of specific toxicological data, a conservative approach to personal protection is

warranted. When handling Pashanone, the following PPE should be utilized to minimize

exposure:

Eye Protection: Chemical safety goggles or a face shield are essential to protect against

splashes.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, should be worn to prevent

skin contact.

Body Protection: A standard laboratory coat is required to protect against spills.

Respiratory Protection: All handling of Pashanone powder should be conducted in a well-

ventilated area or under a chemical fume hood to avoid inhalation of airborne particles.

Step-by-Step Disposal Procedure
The proper disposal of Pashanone should be treated as a hazardous waste process, managed

from the point of generation through to its final removal by a certified waste disposal service.

1. Waste Identification and Segregation:
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Categorization: Classify all materials contaminated with Pashanone as hazardous chemical

waste. This includes unused product, solutions, and contaminated consumables (e.g.,

pipette tips, gloves, and absorbent materials).

Segregation: Do not mix Pashanone waste with other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.

2. Waste Collection and Storage:

Container: Use a compatible, leak-proof container with a secure screw cap for all

Pashanone waste. The container must be clearly labeled as "Hazardous Waste" and include

the full chemical name "Pashanone" and its CAS number (42438-78-8).

Storage Location: Store the waste container in a designated, cool, dry, and well-ventilated

satellite accumulation area. This area should be away from heat sources, sparks, and open

flames.

3. Spill Management:

Minor Spills: For small spills, absorb the material with an inert absorbent like sand or

vermiculite.[4] Collect the contaminated absorbent material into a designated hazardous

waste container.[4]

Major Spills: In the event of a large spill, evacuate the area immediately and contact your

institution's EHS department for guidance.

4. Empty Containers:

Empty containers that once held Pashanone must be triple-rinsed with a suitable solvent.[4]

The rinsate from this process must be collected and treated as hazardous waste.[4][5]

After triple-rinsing, puncture the container to prevent reuse before disposal.[4]

5. Professional Disposal:

Arrange for the collection and disposal of the chemical waste through a licensed and

approved hazardous waste disposal company.
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Provide the waste disposal company with all available information on Pashanone, including

its chemical name, CAS number, and any known properties, to ensure safe handling and

disposal.

Experimental Protocols
While no specific experimental protocols for the disposal of Pashanone were found, the

general principle of chemical inactivation followed by disposal is a common practice for reactive

chemical waste. However, without detailed reactivity data for Pashanone, chemical

neutralization is not recommended. The primary and safest disposal method is collection and

transfer to a professional waste management service.

Pashanone Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Pashanone in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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